Cas no 89478-11-5 (1,4-Naphthalenedione, 2-(pentylthio)-)

1,4-Naphthalenedione, 2-(pentylthio)- structure
89478-11-5 structure
Product Name:1,4-Naphthalenedione, 2-(pentylthio)-
CAS No:89478-11-5
MF:C15H16O2S
MW:260.351343154907
CID:599130
PubChem ID:71324516
Update Time:2025-04-19

1,4-Naphthalenedione, 2-(pentylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione, 2-(pentylthio)-
    • 2-pentylsulfanylnaphthalene-1,4-dione
    • CHEMBL2335534
    • DTXSID40753987
    • 89478-11-5
    • BDBM50430485
    • SCHEMBL15732841
    • 2-(PENTYLSULFANYL)NAPHTHALENE-1,4-DIONE
    • Inchi: 1S/C15H16O2S/c1-2-3-6-9-18-14-10-13(16)11-7-4-5-8-12(11)15(14)17/h4-5,7-8,10H,2-3,6,9H2,1H3
    • InChI Key: LQSDCDUEAAAENU-UHFFFAOYSA-N
    • SMILES: S(C1=CC(C2C=CC=CC=2C1=O)=O)CCCCC

Computed Properties

  • Exact Mass: 260.08710092g/mol
  • Monoisotopic Mass: 260.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 59.4Ų
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